Cas no 951892-12-9 (7-(4-n-Butylphenyl)-7-oxoheptanoic acid)

7-(4-n-Butylphenyl)-7-oxoheptanoic acid is a synthetic organic compound featuring a phenylbutyl moiety linked to a seven-carbon aliphatic chain terminated with a carboxylic acid and a ketone group. This structure lends versatility in organic synthesis, particularly as an intermediate in the preparation of pharmaceuticals, liquid crystals, or specialty polymers. The ketone and carboxyl functionalities offer reactive sites for further derivatization, enabling applications in cross-coupling reactions, esterifications, or amide formations. Its balanced lipophilic-hydrophilic properties may enhance solubility in organic media while retaining compatibility with polar reagents. The compound's defined aromatic-aliphatic architecture makes it valuable for studying structure-activity relationships in material science or medicinal chemistry research.
7-(4-n-Butylphenyl)-7-oxoheptanoic acid structure
951892-12-9 structure
Product Name:7-(4-n-Butylphenyl)-7-oxoheptanoic acid
CAS No:951892-12-9
MF:C17H24O3
MW:276.370665550232
MDL:MFCD02260959
CID:4722640
Update Time:2025-10-31

7-(4-n-Butylphenyl)-7-oxoheptanoic acid Chemical and Physical Properties

Names and Identifiers

    • 7-(4-n-Butylphenyl)-7-oxoheptanoic acid
    • 7-(4-butylphenyl)-7-oxoheptanoic acid
    • 7214e
    • MDL: MFCD02260959
    • Inchi: 1S/C17H24O3/c1-2-3-7-14-10-12-15(13-11-14)16(18)8-5-4-6-9-17(19)20/h10-13H,2-9H2,1H3,(H,19,20)
    • InChI Key: HJBJCPHBOYLQCE-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)CCCC)CCCCCC(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 10
  • Complexity: 291
  • Topological Polar Surface Area: 54.4

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Additional information on 7-(4-n-Butylphenyl)-7-oxoheptanoic acid

Comprehensive Overview of 7-(4-n-Butylphenyl)-7-oxoheptanoic acid (CAS No. 951892-12-9): Properties, Applications, and Industry Insights

7-(4-n-Butylphenyl)-7-oxoheptanoic acid (CAS No. 951892-12-9) is a specialized organic compound with a growing presence in pharmaceutical and chemical research. This keto acid derivative features a unique molecular structure, combining a butylphenyl moiety with a 7-oxoheptanoic acid chain, making it a subject of interest for its potential applications in drug synthesis and material science. Researchers and industry professionals frequently search for terms like "synthesis of 7-(4-n-Butylphenyl)-7-oxoheptanoic acid", "CAS 951892-12-9 applications", and "buy 7-(4-n-Butylphenyl)-7-oxoheptanoic acid", reflecting its relevance in advanced chemical workflows.

The compound's physicochemical properties, such as its molecular weight (290.38 g/mol) and solubility profile, are critical for its utility in organic synthesis. Its carbonyl group and carboxylic acid functionality enable participation in reactions like condensation, esterification, and amide formation, aligning with trends in green chemistry and sustainable catalysis. Recent studies highlight its role as a building block for bioactive molecules, addressing queries like "7-(4-n-Butylphenyl)-7-oxoheptanoic acid in drug discovery" and "CAS 951892-12-9 mechanism of action".

In the pharmaceutical sector, 7-(4-n-Butylphenyl)-7-oxoheptanoic acid is explored for its potential in designing enzyme inhibitors and anti-inflammatory agents. Its structural similarity to endogenous metabolites positions it as a candidate for metabolic pathway modulation, a hot topic in precision medicine. Searches for "biological activity of CAS 951892-12-9" and "7-oxoheptanoic acid derivatives" underscore its interdisciplinary appeal. Analytical techniques like HPLC and NMR are essential for characterizing this compound, meeting demands for "purity standards of 7-(4-n-Butylphenyl)-7-oxoheptanoic acid".

From an industrial perspective, the compound's scalability and stability are frequently discussed. Manufacturers prioritize cost-effective synthesis routes and high-yield protocols, responding to queries such as "industrial production of CAS 951892-12-9". Regulatory compliance, including REACH and GMP guidelines, ensures its safe handling, while supply chain transparency remains a key concern for buyers. The rise of AI-driven chemical databases has further streamlined access to data on 7-(4-n-Butylphenyl)-7-oxoheptanoic acid, enhancing its visibility in digital marketplaces.

Emerging trends in personalized therapeutics and biodegradable materials may expand the applications of this compound. Its compatibility with click chemistry and nanotechnology platforms opens avenues for innovation, as seen in searches for "CAS 951892-12-9 in nanotechnology". Collaborative research between academia and industry continues to uncover novel uses, reinforcing the importance of 7-(4-n-Butylphenyl)-7-oxoheptanoic acid in modern chemistry.

To summarize, 7-(4-n-Butylphenyl)-7-oxoheptanoic acid (CAS No. 951892-12-9) exemplifies the intersection of structural versatility and functional utility. Its role in addressing challenges like drug delivery optimization and material sustainability ensures its continued relevance. For researchers seeking "technical data sheets for 7-(4-n-Butylphenyl)-7-oxoheptanoic acid" or "CAS 951892-12-9 suppliers", this compound represents a promising area of exploration with broad scientific and commercial implications.

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